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Compound of Interest

Compound Name: 3,4-Dihydroxybenzamide

Cat. No.: B1582264

For Researchers, Scientists, and Drug Development Professionals

Introduction and Chemical Identity

3,4-Dihydroxybenzamide, also known as protocatechuamide, is a phenolic amide compound
that has garnered interest in the scientific community for its potential biological activities. It is
structurally related to protocatechuic acid and other catechol derivatives, which are widely
recognized for their antioxidant properties.[1][2] This guide provides an in-depth overview of its
chemical and physical properties, synthesis, analytical characterization, and known biological
significance, serving as a foundational resource for researchers in medicinal chemistry and
drug development.

The definitive identifier for this compound is its Chemical Abstracts Service (CAS) Registry
Number.

« CAS Number: 54337-90-5[3][4]

Other key identifiers include:

e |IUPAC Name: 3,4-dihydroxybenzamide[4]
e Molecular Formula: C7H7NO3[1][4]

e Synonyms: Protocatechuamide, 4-Carbamoyl-1,2-benzenediol, Benzamide, 3,4-dihydroxy-

[1]14]
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Physicochemical and Spectroscopic Properties

A thorough understanding of a compound's physicochemical properties is fundamental to its
application in research and development.

Data Summary Table

Property Value Source(s)
Molecular Weight 153.14 g/mol [4]

White to off-white crystalline
Appearance [1]

powder

Data not consistently available;

related compound 3,4-

Melting Point i
Dihydroxybenzaldehyde melts
at 150-159°C.[5]
pKa (Predicted) 8.48 £0.18 [1]
As a polar compound with
hydroxyl groups, it is expected
Solubility to have good solubility in polar

solvents like water, ethanol,

and acetone.[6]

Spectroscopic Profile

Spectroscopic analysis is crucial for the structural confirmation of 3,4-Dihydroxybenzamide.
¢ Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show distinct signals for the three
aromatic protons on the benzene ring and the two protons of the amide group. The
chemical shifts and coupling patterns of the aromatic protons provide definitive information
about the 1,2,4-substitution pattern.

o 13C NMR: The carbon NMR spectrum will display seven unique signals corresponding to
the seven carbon atoms in the molecule. Characteristic peaks include those for the
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carbonyl carbon of the amide and the four substituted aromatic carbons (two bearing
hydroxyl groups, one bearing the amide, and one unsubstituted). A published 13C NMR
spectrum shows peaks at approximately 171.8 (C=0), 148.5 (C-4), 145.2 (C-3), 126.9 (C-
1), 123.8 (C-6), 117.9 (C-2), and 115.8 (C-5).[7][8]

e Mass Spectrometry (MS):

o The mass spectrum provides the molecular weight of the compound. The molecular ion
peak (M+) would be observed at an m/z of 153, corresponding to the nominal mass of the
molecule. High-resolution mass spectrometry can confirm the elemental composition.

e Infrared (IR) Spectroscopy:

o The IR spectrum is characterized by specific absorption bands that indicate the presence
of its functional groups. Key expected peaks include a broad O-H stretching band for the
hydroxyl groups, N-H stretching for the amide, and a strong C=0 stretching for the amide
carbonyl group.

Synthesis and Purification Workflow

While 3,4-Dihydroxybenzamide can be purchased from various chemical suppliers,
understanding its synthesis is vital for creating derivatives or for custom applications. A
common conceptual approach involves the amidation of a protected form of protocatechuic
acid. A more direct synthesis route involves the condensation of catechol with glyoxylic acid,
followed by oxidation.[9][10]

Conceptual Synthesis Workflow Diagram

Below is a generalized workflow for the synthesis of 3,4-Dihydroxybenzamide starting from
catechol.

Caption: Conceptual workflow for the synthesis of 3,4-Dihydroxybenzamide.

Detailed Experimental Protocol: Synthesis from p-
Hydroxybenzaldehyde
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A one-pot synthesis method has been developed utilizing an ionic liquid for a facile and
environmentally friendlier approach.[11]

Materials:

p-Hydroxybenzaldehyde

lonic Liquid: 1-butyl-3-methylimidazolium tribromide ([bmim]Brs)

Sodium Hydroxide (NaOH) aqueous solution

Reaction vessel equipped with a magnetic stirrer and temperature control
Step-by-Step Procedure:
e Bromination:

o Combine p-hydroxybenzaldehyde and the ionic liquid [bmim]Brs in a 1:1 molar ratio in the
reaction vessel.

o Stir the mixture at 20°C for 30 minutes. This step is performed solvent-free and yields 3-
bromo-4-hydroxybenzaldehyde with high selectivity.[11]

e Hydrolysis:

o Without isolating the intermediate, add NaOH aqueous solution to the reaction mixture.
The recommended dosage is 1.25 moles of NaOH per mole of the initial p-
hydroxybenzaldehyde.[11]

o Heat the reaction mixture to 100°C and maintain this temperature with stirring for 2 hours.
[11] During this step, the brominated intermediate is hydrolyzed to form 3,4-
Dihydroxybenzamide.

o Work-up and Purification:
o After the reaction is complete, cool the mixture to room temperature.

o Extract the product using an appropriate organic solvent.
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o Wash the organic layer with water and brine.

o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

o The crude product can be further purified by recrystallization or column chromatography to
yield pure 3,4-Dihydroxybenzamide. The ionic liquid can often be recovered and reused.
[11]

Pharmacological Activity and Mechanism of Action

The biological properties of 3,4-Dihydroxybenzamide are an area of active research, largely
stemming from the well-documented activities of its structural analogs, protocatechuic acid
(PCA) and protocatechualdehyde (PAL).[12][13]

Antioxidant Properties

The catechol (3,4-dihydroxy) moiety is a classic structural motif for antioxidant activity.[1]
Phenolic compounds like this can act as free radical scavengers by donating a hydrogen atom
from one of their hydroxyl groups, thereby neutralizing reactive oxygen species (ROS).[2][12]
This mechanism helps to protect cells from oxidative stress, which is implicated in a wide range
of chronic diseases.[12][13] The related compound, protocatechuic acid, has been shown to
exhibit potent antioxidant effects by scavenging various radicals and chelating metal ions.[2]

Potential Therapeutic Applications

Given its structural similarity to other bioactive compounds, 3,4-Dihydroxybenzamide and its
derivatives are being investigated for several therapeutic effects:

» Anti-inflammatory Effects: Many antioxidant compounds also possess anti-inflammatory
properties. The related aldehyde has been noted for its anti-inflammatory effects.[14]

o Antitumor Activity: Related dihydroxybenzene derivatives have been studied for their effects
on cancer cells, with some showing the ability to inhibit ribonucleotide reductase, an enzyme
crucial for DNA synthesis, and exhibit antitumor activity in vivo.[15]

» Neuroprotection: Protocatechualdehyde has been shown to have a protective effect against
cerebral ischemia-reperfusion injury in animal models, suggesting a potential role for related
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compounds in stroke and neurodegenerative disease research.[16]

Signaling Pathway Diagram: Antioxidant Mechanism

The antioxidant mechanism can be visualized as an interaction with cellular redox systems.
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Caption: Antioxidant mechanism of catechol-containing compounds.
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Safety and Handling

As with any laboratory chemical, proper safety precautions must be observed when handling
3,4-Dihydroxybenzamide. Based on safety data sheets for the related and more commonly
used 3,4-Dihydroxybenzaldehyde, the compound may cause skin, eye, and respiratory
irritation.[17][18]

o Personal Protective Equipment (PPE): Always wear protective gloves, safety glasses, and a
lab coat.[19]

e Handling: Use in a well-ventilated area or under a chemical fume hood to avoid inhalation of
dust.[5][17] Avoid contact with skin and eyes. Wash hands thoroughly after handling.[19]

o Storage: Store in a tightly sealed container in a cool, dry place.[5]

o First Aid:
o Skin Contact: Wash off with plenty of soap and water.[17]
o Eye Contact: Rinse cautiously with water for several minutes.[17]
o Inhalation: Move the person to fresh air.[19]

o In all cases of exposure, seek medical attention if symptoms persist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [guidechem.com]
o 2. ffhdj.com [ffhdj.com]
e 3. 3,4-Dihydroxybenzamide | CAS#:54337-90-5 | Chemsrc [chemsrc.com]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1582264?utm_src=pdf-body
https://westliberty.edu/health-and-safety/files/2010/02/3-4-Dihydroxybenzaldehyde.pdf
https://www.merckmillipore.com/IN/en/product/34-Dihydroxybenzaldehyde,MDA_CHEM-820475
https://www.fishersci.com/store/msds?partNumber=AC114890250&productDescription=3%2C4-DIHYDROXYBENZOIC+ACI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI4cXppOHliMXRoM2NvZGhyMGlrdzlqMTk0a29pIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBMzU2XzEzOS04NS01XzMlMkM0LURpaHlkcm94eWJlbnphbGRlaHlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUEzNTZfMTM5LTg1LTVfMyUyQzQtRGloeWRyb3h5YmVuemFsZGVoeWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--34aecc4ef9ba9cb4555fbf2d4304cc90a7945972/MetaSci_MSIA356_139-85-5_3,4-Dihydroxybenzaldehyde.pdf
https://westliberty.edu/health-and-safety/files/2010/02/3-4-Dihydroxybenzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC114890250&productDescription=3%2C4-DIHYDROXYBENZOIC+ACI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiI4cXppOHliMXRoM2NvZGhyMGlrdzlqMTk0a29pIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lBMzU2XzEzOS04NS01XzMlMkM0LURpaHlkcm94eWJlbnphbGRlaHlkZS5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUEzNTZfMTM5LTg1LTVfMyUyQzQtRGloeWRyb3h5YmVuemFsZGVoeWRlLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--34aecc4ef9ba9cb4555fbf2d4304cc90a7945972/MetaSci_MSIA356_139-85-5_3,4-Dihydroxybenzaldehyde.pdf
https://westliberty.edu/health-and-safety/files/2010/02/3-4-Dihydroxybenzaldehyde.pdf
https://westliberty.edu/health-and-safety/files/2010/02/3-4-Dihydroxybenzaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC114890250&productDescription=3%2C4-DIHYDROXYBENZOIC+ACI+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1582264?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/3-4-dihydroxybenzamide-dic267121.html
https://ffhdj.com/index.php/ffhd/article/view/127
https://www.chemsrc.com/en/cas/54337-90-5_1188505.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

4. 3,4-Dihydroxybenzamide | C7TH7NO3 | CID 148675 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 5. sds.metasci.ca [sds.metasci.ca]

e 6. solubilityofthings.com [solubilityofthings.com]
e 7. spectrabase.com [spectrabase.com]

o 8. researchgate.net [researchgate.net]

» 9. CN101676253B - Air catalytic oxidation synthesis method for 3,4-dihydroxybenzaldehyde -
Google Patents [patents.google.com]

e 10. CN1508112A - Process for producing 3,4-dihydroxy benzaldehyde - Google Patents
[patents.google.com]

e 11. researchgate.net [researchgate.net]
e 12. researchgate.net [researchgate.net]

» 13. Antioxidant Effects of Protocatechuic Acid and Protocatechuic Aldehyde: Old Wine in a
New Bottle - PMC [pmc.ncbi.nim.nih.gov]

e 14. nbinno.com [nbinno.com]

e 15. Antitumor effects of biologic reducing agents related to 3,4-dihydroxybenzylamine:
dihydroxybenzaldehyde, dihydroxybenzaldoxime, and dihydroxybenzonitrile - PubMed
[pubmed.ncbi.nim.nih.gov]

e 16. Metabolomic analysis and pharmacological validation of the cerebral protective effect of
3,4-dihydroxybenzaldehyde on cerebral ischemia-reperfusion injury - PMC
[pmc.ncbi.nlm.nih.gov]

o 17. westliberty.edu [westliberty.edu]
e 18. merckmillipore.com [merckmillipore.com]
e 19. fishersci.com [fishersci.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to 3,4-
Dihydroxybenzamide (Protocatechuamide)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582264#3-4-dihydroxybenzamide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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